1-(2-Methoxypyridin-3-yl)cyclopropan-1-ol

• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 1-(2-methoxypyridin-3-yl)cyclopropan-1-ol
• InChI: InChI=1S/C9H11NO2/c1-12-8-7(3-2-6-10-8)9(11)4-5-9/h2-3,6,11H,4-5H2,1H3
• InChI Key: ZBSVQODYTIOCLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C2(CC2)O

Description

1-(2-Methoxypyridin-3-yl)cyclopropan-1-ol is a chemical compound with the molecular formula C9H11NO2 and a molecular weight of 165.19 g/mol . This compound features a cyclopropanol ring attached to a methoxypyridine moiety, making it an interesting subject for various chemical and biological studies.

Preparation Methods

The synthesis of 1-(2-Methoxypyridin-3-yl)cyclopropan-1-ol typically involves the cyclopropanation of a suitable pyridine derivative. One common method includes the reaction of 2-methoxypyridine with a cyclopropanating agent under controlled conditions. Industrial production methods may involve bulk manufacturing processes that ensure high purity and yield .

Chemical Reactions Analysis

1-(2-Methoxypyridin-3-yl)cyclopropan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into different alcohols or amines.

Substitution: It can undergo nucleophilic substitution reactions, especially at the pyridine ring. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide.

Scientific Research Applications

1-(2-Methoxypyridin-3-yl)cyclopropan-1-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: Studies have explored its potential as a ligand in biochemical assays.

Medicine: Research is ongoing to investigate its potential therapeutic properties.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-Methoxypyridin-3-yl)cyclopropan-1-ol involves its interaction with specific molecular targets. It may act as an inhibitor or activator of certain enzymes, affecting various biochemical pathways. The exact molecular targets and pathways are still under investigation, but its structure suggests potential interactions with pyridine-binding proteins .

Comparison with Similar Compounds

1-(2-Methoxypyridin-3-yl)cyclopropan-1-ol can be compared with similar compounds such as:

1-(2-Methoxypyridin-4-yl)cyclopropan-1-amine: This compound has a similar structure but differs in the position of the methoxy group and the presence of an amine group.

1-(2-Methoxypyridin-3-yl)propan-2-amine: This compound features a propan-2-amine group instead of a cyclopropanol ring. These comparisons highlight the unique structural features and reactivity of this compound.